Cas no 59810-20-7 (Heptadecanetricarboxylic acid, 1-methyl ester)
59810-20-7 structure
Product Name:Heptadecanetricarboxylic acid, 1-methyl ester
CAS No:59810-20-7
MF:C21H36O6
MW:384.506947517395
CID:337229
PubChem ID:71442685
Update Time:2025-04-19
Heptadecanetricarboxylic acid, 1-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Heptadecanetricarboxylic acid, 1-methyl ester
- 2-hexadecyl-2-methoxycarbonylpropanedioate
- Hexadecyl(methoxycarbonyl)propanedioate
- 59810-20-7
- DTXSID90851548
-
- Inchi: 1S/C21H38O6/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(18(22)23,19(24)25)20(26)27-2/h3-17H2,1-2H3,(H,22,23)(H,24,25)/p-2
- InChI Key: YCGWUQZSSVNTAQ-UHFFFAOYSA-L
- SMILES: O(C)C(C(C(=O)[O-])(C(=O)[O-])CCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 384.25128
- Monoisotopic Mass: 384.25118886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 17
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 106.56
Heptadecanetricarboxylic acid, 1-methyl ester Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
59810-20-7 (Heptadecanetricarboxylic acid, 1-methyl ester) Related Products
- 27132-23-6(Dimethyl diethylmalonate)
- 39520-24-6(Dimethyl 2-Isobutylmalonate)
- 113020-21-6(1-methoxycarbonylcyclopropanecarboxylic acid)
- 6914-71-2(Dimethyl 1,1-Cyclopropanedicarboxylate)
- 3779-29-1(1,1-diethyl cyclobutane-1,1-dicarboxylate)
- 40967-67-7(2-Methoxycarbonyl-succinic acid dimethyl ester)
- 14035-96-2(Dimethyl 2-propylmalonate)
- 596-75-8(Diethyl dibutylmalonate)
- 2163-48-6(Diethyl propylmalonate)
- 10203-58-4(Diethyl isobutylmalonate)
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